Cas no 1184564-09-7 (1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol)

• Product Name: 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol
• CAS No: 1184564-09-7
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6134731
• PubChem ID: 60896811
• Update Time: 2025-06-18

1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol
• Cyclohexanol, 1-[[(3-chlorophenyl)amino]methyl]-
• starbld0036920
• F6545-5256
• 1-(((3-Chlorophenyl)amino)methyl)cyclohexan-1-ol
• 1-{[(3-chlorophenyl)amino]methyl}cyclohexan-1-ol
• 1184564-09-7
• AKOS010118879

• Inchi： 1S/C13H18ClNO/c14-11-5-4-6-12(9-11)15-10-13(16)7-2-1-3-8-13/h4-6,9,15-16H,1-3,7-8,10H2
• InChI Key： JIBRZYZKSVWKED-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(Cl)=C2)(O)CCCCC1

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 391.9±12.0 °C(Predicted)
• pka: 14.78±0.20(Predicted)

Additional information on 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 1184564-09-7 and Product Name: 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol

The compound identified by the CAS number 1184564-09-7 and the product name 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol represents a significant molecule in the field of pharmaceutical chemistry. This compound, featuring a cyclohexane ring substituted with an aminomethyl group linked to a 3-chlorophenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and aliphatic components in its molecular framework suggests diverse interactions with biological targets, making it a subject of interest for medicinal chemists and pharmacologists.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The cyclohexane ring in 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol contributes to its stability and flexibility, which are critical factors in drug design. The amine group provides a site for hydrogen bonding, enhancing binding affinity to biological receptors, while the chlorophenyl group introduces lipophilicity and potential metabolic stability. These features make the compound a promising candidate for further exploration in the development of small-molecule drugs.

In the context of current research, the synthesis and characterization of 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol have been refined through advanced organic synthesis techniques. The introduction of the 3-chlorophenyl group has been strategically designed to modulate electronic properties and improve pharmacokinetic profiles. This approach aligns with the growing trend in pharmaceutical research to develop molecules that exhibit high selectivity and low toxicity. The compound’s structural features are also being investigated for their potential role in modulating enzyme activity and receptor binding, which are key mechanisms in drug action.

The pharmacological profile of 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol is currently under extensive evaluation in preclinical studies. Researchers are particularly interested in its interactions with enzymes such as kinases and phosphodiesterases, which play crucial roles in various cellular processes. Preliminary data suggest that the compound may exhibit inhibitory effects on certain enzymes, which could be beneficial in treating conditions associated with abnormal enzyme activity. Additionally, its ability to cross the blood-brain barrier is being assessed, as this property is often essential for therapeutic agents targeting central nervous system disorders.

From a chemical perspective, the synthesis of 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol involves multiple steps, including nucleophilic substitution reactions and ring-forming processes. The use of palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These synthetic methodologies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing structurally intricate compounds on a scalable basis. The optimization of these synthetic routes is crucial for ensuring high yields and purity, which are essential for pharmaceutical applications.

The safety and efficacy of 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol are being rigorously tested through toxicological studies. These studies aim to evaluate potential side effects and determine safe dosage ranges for human use. The compound’s metabolic pathways are being mapped out to understand how it is processed within the body, which is critical for predicting its therapeutic window and minimizing adverse reactions. Collaborative efforts between chemists, biologists, and clinicians are essential in this phase to ensure that the compound’s potential benefits outweigh any risks.

The future prospects of 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol are promising, given its unique structural features and potential biological activities. Ongoing research is focused on further refining its chemical properties to enhance its therapeutic efficacy while reducing any inherent toxicity. Innovations in computational chemistry and artificial intelligence are being leveraged to accelerate the discovery process by predicting molecular interactions and optimizing drug-like properties. This interdisciplinary approach is expected to yield new insights into the compound’s potential applications across various therapeutic areas.

In conclusion, 1-{(3-chlorophenyl)aminomethyl}cyclohexan-1-ol, identified by CAS number 1184564-09-7, represents a significant advancement in pharmaceutical chemistry. Its complex structure, combined with promising pharmacological properties, positions it as a valuable candidate for further development. As research continues to uncover new applications for this compound, it holds great promise for contributing to advancements in medicine and improving patient outcomes.